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Compound of Interest

Compound Name: Arcaine sulfate

Cat. No.: B081960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Arcaine sulfate is a synthetic polyamine analogue that has garnered significant interest in

neuroscience research due to its potent and multifaceted antagonism of the N-methyl-D-

aspartate (NMDA) receptor. This document provides a comprehensive technical overview of

Arcaine sulfate, including its chemical properties, mechanism of action, and key experimental

data. Detailed methodologies for investigating its effects and a visualization of its interaction

with the NMDA receptor are also presented to support further research and drug development

efforts in areas such as neuroprotection and modulation of synaptic plasticity.

Physicochemical Properties
Arcaine sulfate is the sulfate salt of 1,4-diguanidinobutane. Its fundamental chemical and

physical properties are summarized in the table below, providing essential information for its

handling, storage, and experimental use.
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Property Value References

Molecular Formula C₆H₁₆N₆·H₂SO₄ [1][2]

or C₆H₁₈N₆O₄S [3]

Molecular Weight 270.31 g/mol

CAS Number 14923-17-2

Appearance Crystalline solid

Synonyms
1,4-Diguanidinobutane sulfate

salt

Pharmacological Profile
Arcaine sulfate is primarily characterized by its inhibitory action on the NMDA receptor, a

critical ion channel involved in synaptic plasticity, learning, and memory. Its antagonist

properties have been quantified in various experimental settings.

Parameter Value
Experimental
System

References

IC₅₀ (NMDA Receptor) 9.13 µM -

IC₅₀ (NMDA &

Glycine-induced

currents)

60.1 µM

Xenopus laevis

oocytes expressing rat

NMDA receptors

KD (NMDA-evoked

inward currents)
61 µM (at -60 mV)

Cultured rat

hippocampal neurons

Binding Site

Polyamine site

(competitive

antagonist)

-

Additional Mechanism
Open channel block

(voltage-dependent)

Cultured rat

hippocampal neurons

Other Activity
Nitric Oxide Synthase

(NOS) inhibitor
-
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Mechanism of Action: A Dual-Modal Antagonist
Arcaine sulfate exhibits a complex mechanism of action at the NMDA receptor. It is

recognized as a competitive antagonist at the polyamine binding site, a modulatory site on the

receptor complex that enhances receptor function when bound by endogenous polyamines like

spermine and spermidine. By competing with these polyamines, Arcaine reduces NMDA

receptor activation.

Furthermore, studies have revealed that Arcaine sulfate also acts as an open channel blocker.

This action is voltage-dependent, meaning its blocking efficacy increases as the neuronal

membrane becomes more depolarized. This dual mechanism of action, targeting both a

modulatory site and the ion channel pore itself, makes Arcaine a potent and versatile tool for

studying NMDA receptor function.
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Mechanism of Arcaine sulfate at the NMDA receptor.

Experimental Protocols
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To facilitate further research, this section provides a representative experimental protocol for

assessing the inhibitory effects of Arcaine sulfate on NMDA receptor-mediated currents using

whole-cell patch-clamp electrophysiology in cultured neurons.

Objective: To determine the concentration-dependent inhibition of NMDA-evoked currents by

Arcaine sulfate.

Materials:

Cultured hippocampal or cortical neurons

External solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 10 HEPES, 10 glucose, 0.001 glycine

(pH adjusted to 7.4 with NaOH)

Internal solution (in mM): 140 CsCl, 10 HEPES, 10 BAPTA, 4 Mg-ATP, 0.3 Na-GTP (pH

adjusted to 7.2 with CsOH)

NMDA stock solution (10 mM)

Arcaine sulfate stock solution (10 mM)

Patch-clamp rig with amplifier, digitizer, and data acquisition software

Procedure:

Cell Preparation: Plate neurons on glass coverslips and culture for 10-14 days.

Recording Setup: Transfer a coverslip to the recording chamber on the microscope stage

and perfuse with external solution.

Whole-Cell Patching: Obtain a whole-cell patch-clamp recording from a neuron using a

borosilicate glass pipette filled with internal solution. Clamp the cell at a holding potential of

-60 mV.

NMDA Application: Apply a baseline concentration of NMDA (e.g., 100 µM) to evoke an

inward current. Ensure the response is stable over several applications.
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Arcaine Sulfate Application: Co-apply varying concentrations of Arcaine sulfate (e.g., 1

µM, 10 µM, 50 µM, 100 µM, 500 µM) with the NMDA solution.

Data Acquisition: Record the peak inward current for each concentration of Arcaine sulfate.

Data Analysis: Normalize the peak current in the presence of Arcaine sulfate to the baseline

NMDA-evoked current. Plot the normalized current as a function of Arcaine sulfate
concentration and fit the data with a concentration-response curve to determine the IC₅₀

value.
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Workflow for electrophysiological assessment of Arcaine sulfate.
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In Vivo Effects and Research Applications
Beyond in vitro characterization, Arcaine has been shown to have effects in vivo. For instance,

intraperitoneal administration in rats has been found to impair contextual and auditory fear

conditioning, highlighting its potential to modulate learning and memory processes. Its

inhibitory action on nitric oxide synthase suggests broader physiological roles that warrant

further investigation.

The unique properties of Arcaine sulfate make it a valuable tool for:

Dissecting the role of the polyamine site in NMDA receptor function.

Investigating the mechanisms of synaptic plasticity, such as long-term potentiation (LTP) and

long-term depression (LTD).

Exploring potential therapeutic strategies for conditions involving NMDA receptor

dysfunction, such as excitotoxicity in stroke or neurodegenerative diseases.

Conclusion
Arcaine sulfate is a potent, dual-mechanism antagonist of the NMDA receptor. Its well-defined

physicochemical properties and characterized pharmacological profile provide a solid

foundation for its use in neuroscience research. The experimental frameworks and mechanistic

insights provided in this guide are intended to support and stimulate further investigation into

the complex roles of NMDA receptors in health and disease, and to aid in the development of

novel therapeutics targeting this critical receptor system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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